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Compound of Interest

Compound Name: Aniline phosphate

Cat. No.: B1265953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of aniline phosphate, an organic salt formed from the reaction of aniline and phosphoric acid.

This document details the experimental protocols for its preparation and the analytical

techniques used for its characterization, presenting quantitative data in a clear and accessible

format. The information herein is intended to support researchers and professionals in the

fields of chemistry, materials science, and pharmaceutical development.

Synthesis of Anilinium Dihydrogen Phosphate
Anilinium dihydrogen phosphate (ADHP) is synthesized through a straightforward acid-base

neutralization reaction between aniline and orthophosphoric acid. The most common method

involves the slow evaporation of a solution containing equimolar amounts of the reactants.

Experimental Protocol:
A detailed protocol for the synthesis of anilinium dihydrogen phosphate crystals is as follows[1]:

Materials: Aniline (C₆H₅NH₂), Orthophosphoric Acid (H₃PO₄), Ethanol, and Deionized Water.

Procedure:

Prepare a 1:1 molar ratio of aniline and orthophosphoric acid.
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Dissolve the reactants in a mixed solvent of ethanol and double-distilled water (1:1 volume

ratio).

Stir the solution continuously for a thorough mixture.

Allow the solution to slowly evaporate at room temperature.

Harvest the resulting anilinium dihydrogen phosphate crystals.

The chemical reaction for the formation of anilinium dihydrogen phosphate is:

C₆H₅NH₂ + H₃PO₄ → [C₆H₅NH₃]⁺[H₂PO₄]⁻
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Synthesis of Anilinium Dihydrogen Phosphate

Characterization of Anilinium Dihydrogen
Phosphate
The synthesized anilinium dihydrogen phosphate can be thoroughly characterized using

various analytical techniques to determine its structural, physical, and spectroscopic properties.

Physical and Crystallographic Properties
The physical and crystallographic properties of anilinium dihydrogen phosphate are

summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₈NO₄P

Molecular Weight 193.12 g/mol

Crystal System Triclinic [1]

Space Group P-1 [1]

Lattice Parameters
a = 8.793(4) Å, b = 10.426(2)

Å, c = 14.147(2) Å
[1]

α = 87.03(2)°, β = 74.94(5)°, γ

= 84.25(3)°
[1]

Cell Volume 1244.54(4) Å³ [1]

Density 1.526 g/cm³ [1]

Spectroscopic Analysis
Spectroscopic methods are essential for confirming the formation of the anilinium cation and

the dihydrogen phosphate anion, as well as for elucidating the structure of the salt.

FTIR spectroscopy is used to identify the functional groups present in the synthesized

compound. The characteristic absorption peaks for anilinium dihydrogen phosphate are

detailed in the table below.
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Wavenumber (cm⁻¹) Assignment Reference

3432
N-H stretching of the -NH₃⁺

group
[1]

3050 C-H stretching mode [1]

1292 C-N stretching vibration [1]

1290-1030
Aromatic C-H in-plane bending

vibrations
[1]

957, 742, 616 Vibrations of the (PO₄)³⁻ group [1]

535, 473
P-O and O-P-O group

vibrations
[1]
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Characterization Workflow for Anilinium Dihydrogen Phosphate

Conclusion
This technical guide has outlined a reliable method for the synthesis of anilinium dihydrogen

phosphate and detailed the key characterization techniques for its analysis. The provided

experimental protocols and tabulated data offer a solid foundation for researchers and

professionals working with this and similar organic phosphate salts. The straightforward

synthesis and the interesting structural and spectroscopic properties of anilinium dihydrogen

phosphate make it a valuable compound for further investigation in various scientific and

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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